Cas no 98396-32-8 (1H-Benzimidazole,6-butyl-2-methyl-)

• Product Name: 1H-Benzimidazole,6-butyl-2-methyl-
• CAS No: 98396-32-8
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 801759
• Update Time: 2024-02-01

1H-Benzimidazole,6-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-butyl-2-methyl-
• 1H-Benzimidazole,5-butyl-2-methyl-(9CI)
• 5-butyl-2-methyl-1(3)H-benzoimidazole
• 1H-Benzimidazole, 6-butyl-2-methyl-

• Inchi： 1S/C12H16N2/c1-3-4-5-10-6-7-11-12(8-10)14-9(2)13-11/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： IIXAYSVKVSNHOA-UHFFFAOYSA-N
• SMILES： C1(C)NC2=CC(CCCC)=CC=C2N=1

Computed Properties

• Exact Mass: 188.131
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±11.0 °C(Predicted)
• pka: 12.27±0.10(Predicted)